Cas no 848358-08-7 (5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole)

• Product Name: 5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole
• CAS No: 848358-08-7
• MF: C₁₂H₁₉IN₂OSSi
• MW: 394.347034692764
• CID: 5058436
• Update Time: 2025-05-22

5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(((tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole
• 5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole

• Inchi： 1S/C12H19IN2OSSi/c1-12(2,3)18(4,5)16-7-8-6-9-10(17-8)11(13)15-14-9/h6H,7H2,1-5H3,(H,14,15)
• InChI Key： RCPZDGINUOBGGG-UHFFFAOYSA-N
• SMILES： IC1=C2C(C=C(CO[Si](C)(C)C(C)(C)C)S2)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Topological Polar Surface Area: 66.2

Additional information on 5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole

5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole: A Comprehensive Overview

The compound 5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole (CAS No. 848358-08-7) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a thienopyrazole ring system substituted with a tert-butyldimethylsilyl (TBDMS) protecting group and an iodine atom. The presence of these functional groups makes it an intriguing subject for both academic research and industrial development.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery. The thienopyrazole core is known for its ability to interact with various biological targets, including protein kinases and G-protein coupled receptors (GPCRs). The substitution pattern of this compound further enhances its potential as a lead molecule in the development of novel therapeutic agents. For instance, the TBDMS group serves as a versatile protecting group, enabling precise control over reactivity during synthesis. Meanwhile, the iodine atom introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties.

The synthesis of 5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole involves a multi-step process that combines principles from organometallic chemistry and heterocyclic synthesis. Key steps include the formation of the thienopyrazole ring system through cyclization reactions, followed by selective substitution to introduce the TBDMS and iodine moieties. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, making this compound accessible for further exploration.

One of the most promising applications of this compound lies in its use as a building block for constructing bioactive molecules. For example, the TBDMS group can be readily deprotected under mild conditions, allowing for the incorporation of diverse functional groups. This flexibility has led to its use in the synthesis of complex natural product analogues and synthetic libraries for high-throughput screening. Additionally, the iodine atom can serve as a handle for further functionalization via nucleophilic substitution reactions, enabling the creation of derivatives with tailored biological activities.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the thienopyrazole ring exhibits significant aromaticity, which contributes to its stability and reactivity. Furthermore, the presence of electron-withdrawing groups like iodine enhances the electrophilic character of the ring system, making it more susceptible to nucleophilic attack. These insights have been instrumental in guiding synthetic strategies and optimizing reaction conditions.

In terms of biological activity, this compound has shown potential as an inhibitor of several key enzymes involved in disease pathways. For instance, preliminary assays indicate that it can modulate the activity of kinase enzymes associated with cancer progression. While further studies are required to establish its efficacy in vivo, these findings underscore its potential as a lead candidate for drug development.

From an environmental perspective, researchers have also investigated the degradation pathways of this compound under various conditions. Results suggest that it undergoes hydrolytic cleavage under acidic or basic conditions, leading to the formation of less complex byproducts. This information is crucial for assessing its environmental impact and ensuring sustainable practices during large-scale production.

In conclusion, 5-(((Tert-Butyldimethylsilyl)oxy)methyl)-3-iodo-1H-thieno[3,2-c]pyrazole (CAS No. 848358-08-7) represents a valuable addition to the arsenal of tools available for modern drug discovery and materials science. Its unique structure, combined with its versatile functional groups and promising biological activity, positions it as a key player in future research endeavors.